3-Acetylpyridin-4(1H)-one
Overview
Description
“3-Acetylpyridin-4(1H)-one” is a chemical compound that is a derivative of pyridine . It has been used in the synthesis of various compounds and has potential pharmaceutical applications .
Synthesis Analysis
The synthesis of “3-Acetylpyridin-4(1H)-one” involves transition metal-catalyzed reactions, multi-component reactions, cyclization, and condensation . It has been synthesized from 3-acetylpyridine 4 N-(2-pyridyl)thiosemicarbazone (HAPS) .Molecular Structure Analysis
The molecular structure of “3-Acetylpyridin-4(1H)-one” is characterized by elemental analysis, spectral (IR, 1H-NMR, and UV-Vis), magnetic, and molar conductance measurements .Chemical Reactions Analysis
“3-Acetylpyridin-4(1H)-one” undergoes various chemical reactions, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .Scientific Research Applications
Cancer Therapy
“3-Acetylpyridin-4(1H)-one” has been found to play a significant role in cancer therapy. It’s a key component in the synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, which have shown potent activities against FGFR1, 2, and 3 . These derivatives inhibit the proliferation of breast cancer cells and induce apoptosis . This makes “3-Acetylpyridin-4(1H)-one” a promising compound in the development of cancer therapeutics .
Inhibition of Cell Migration and Invasion
In addition to its role in cancer therapy, “3-Acetylpyridin-4(1H)-one” also significantly inhibits the migration and invasion of cancer cells . This property is crucial in preventing the spread of cancer to other parts of the body .
Development of FGFR Inhibitors
“3-Acetylpyridin-4(1H)-one” is used in the development of FGFR inhibitors . FGFR inhibitors are currently under clinical investigation for the treatment of various cancers . Therefore, “3-Acetylpyridin-4(1H)-one” plays a vital role in the advancement of these potential cancer treatments .
Synthesis of Therapeutic Agents
“3-Acetylpyridin-4(1H)-one” is a key component in the synthesis of therapeutic agents for a variety of diseases . Its biochemical and biophysical properties make it an attractive compound for the design and implementation of novel synthetic methods .
Research in Life Science and Material Science
“1-(4-Hydroxypyridin-3-yl)ethanone” is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, and Analytical studies . Its unique properties make it a valuable compound in these fields .
Synthesis of Other Chemical Compounds
“1-(4-Hydroxypyridin-3-yl)ethanone” is used in the synthesis of other chemical compounds . Its unique structure makes it a valuable starting material in the synthesis of a variety of chemical compounds .
Safety and Hazards
Future Directions
The future directions for “3-Acetylpyridin-4(1H)-one” could involve further exploration of its potential pharmaceutical applications, particularly in the treatment of various types of tumors . Additionally, more research could be conducted to fully understand its physical and chemical properties, as well as its safety and hazards.
properties
IUPAC Name |
3-acetyl-1H-pyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2/c1-5(9)6-4-8-3-2-7(6)10/h2-4H,1H3,(H,8,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQMXUZSEOQCHCH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CNC=CC1=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801310773 |
Source
|
| Record name | 4(1H)-Pyridinone, 3-acetyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801310773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetylpyridin-4(1H)-one | |
CAS RN |
37831-31-5 |
Source
|
| Record name | 4(1H)-Pyridinone, 3-acetyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=37831-31-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4(1H)-Pyridinone, 3-acetyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801310773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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